Cas no 130273-11-9 ((3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride)

• Product Name: (3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• CAS No: 130273-11-9
• MF: C₁₄H₃₀ClNO₃
• MW: 295.845903873444
• CID: 4582416
• Update Time: 2023-08-09

(3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5R)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• C13136
• (3R,4S,5R)-TERT-BUTYL 3-METHOXY-5-METHYL-4-(METHYLAMINO)HEPTANOATE HCL
• (3R,4S,5R)-tert-butyl3-methoxy-5-methyl-4-(methylamino)heptanoatehydrochloride
• tert-butyl (3R,4S,5R)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride

• Inchi： 1S/C14H29NO3.ClH/c1-8-10(2)13(15-6)11(17-7)9-12(16)18-14(3,4)5;/h10-11,13,15H,8-9H2,1-7H3;1H/t10-,11-,13+;/m1./s1
• InChI Key： JRXGCIIOQALIMZ-CSTPHZADSA-N
• SMILES： Cl.O(C)[C@H](CC(=O)OC(C)(C)C)[C@H]([C@H](C)CC)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 248
• Topological Polar Surface Area: 47.6